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These comprehensive application notes and protocols provide detailed guidelines for the
successful breeding and management of OF-1 mouse colonies. The OF-1 mouse is a vigorous
and productive outbred strain, widely utilized as a general-purpose model in toxicology,
teratology, pharmacology, and physiology.[1] Adherence to standardized procedures is critical
for ensuring animal welfare and the reproducibility of experimental data.

. OF-1 Mouse Strain Characteristics

The OF-1 strain, originally derived from the CF1 strain at Carworth Farms in 1935, is an albino
outbred stock known for its rapid growth and good breeding performance.[1][2] Males can
exhibit aggression from 6 weeks of age, a behavior that may intensify with aging and can be
mitigated by adjusting housing density.[2]

Il. Quantitative Breeding and Growth Data

Proper colony management relies on understanding the key reproductive and growth
parameters of the specific strain. The following tables summarize important quantitative data
for the OF-1 mouse.

Table 1: Reproductive Performance of OF-1 Mice
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Parameter

Value

Citation

Mating System

Harem (1 male to 13 females

[2]

recommended)
Gestation Period 19 - 20 days [2]
Litter Size at Birth 9-10 pups [2]
Weaning Age 17 - 21 days [2]

Sexual Maturity

~6 weeks (females), ~8 weeks

(males)

General mouse data

Reproductive Lifespan

7 - 12 months (general mouse
data)

General mouse data

Table 2: OF-1 Mouse Growth Chart (Weight in Grams)

Age (weeks)

Male Weight (grams)

Female Weight (grams)

3 18-22 17-21
4 25-30 22-26
5 30-35 25-29
6 34-39 27-32
7 37-42 29-34
8 39-45 30-36
9 41-47 31-37
10 43-49 32-38
11 44-51 33-40

Data adapted from Charles River Laboratories growth charts. These values should be used as

a guideline, with approximately 67% of the population falling within one standard deviation of

the mean.[1]
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lll. Experimental Protocols
A. Protocol for Establishing a Breeding Colony

e Animal Acquisition: Obtain OF-1 mice from a reputable vendor to ensure health and genetic
quality.

e Acclimation: Upon arrival, allow a minimum of one week for the animals to acclimate to the
new environment before initiating any procedures.

e Breeding Pair/Group Formation:
o Monogamous Pairing: House one male and one female together.
o Trio Breeding: House one male and two females together.

o Harem Breeding: For large-scale production, a harem system of one male to multiple
females (up to 13 is noted for OF-1) can be utilized.[2]

o Cage Setup: Provide a clean, sterile cage with appropriate bedding, nesting material, and ad
libitum access to food and water.

o Record Keeping: Create a detailed cage card and a corresponding entry in a colony
management software or logbook. Record the strain, date of pairing, and identification of the
breeders.

B. Protocol for Weaning and Identification

¢ Timing of Weaning: Pups should be weaned between 17 and 21 days of age.[2] Delaying
weaning beyond 21 days may be necessary if pups are small, but this should be monitored
to prevent overcrowding if the dam gives birth to a new litter.

o Separation by Sex: Separate the weanlings into new cages based on sex to prevent
unintended breeding.

e Group Housing: House weanlings in groups of 3-5 animals per cage. To minimize
aggression, it is best to house male littermates together.
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« ldentification: Permanently identify weaned animals using methods such as ear tagging, ear
notching, or tattooing. Record the identification number on the cage card and in the colony
records.

o Post-Weaning Care: Provide easily accessible food pellets on the cage floor for the first few
days. Ensure the water source is reachable and functioning correctly. Monitor the weanlings
daily for the first week to ensure they are thriving.

C. Protocol for Timed Matings

o Estrus Cycle Monitoring: The mouse estrous cycle is approximately 4-5 days. Mating is most
likely to occur during the estrus phase. The presence of a copulatory plug in the female's
vagina the morning after pairing indicates that mating has occurred.

o Pairing: Place the female(s) into the male's cage in the late afternoon, as mice are typically
more active and likely to mate during their dark cycle.

e Plug Check: Check for the presence of a vaginal plug early the next morning. The day a plug
is found is considered gestational day 0.5.

e Separation: Once a plug is confirmed, the female can be removed and housed individually.
IV. Visualizations

A. Logical Workflow for OF-1 Mouse Colony
Management
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Caption: Workflow for managing an OF-1 mouse breeding colony.

B. PI3K/Akt Signaling Pathway in Pharmacology and
Toxicology

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial intracellular cascade
that regulates a wide array of cellular processes, including cell growth, proliferation, survival,
and metabolism. Its dysregulation is implicated in many diseases, and it is a common target in
pharmacological and toxicological studies.[1][3][4][5][6][7]
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Caption: The PI3K/Akt signaling pathway and its downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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